Cas no 57-50-1 (Sucrose, Ultra Pure)

Sucrose, Ultra Pure, is a high-purity sucrose powder prepared through a rigorous distillation process to achieve an exceptionally low moisture content and impurity level. This ultra pure sucrose product is suitable for applications requiring precise chemical composition, such as calibration standards in chromatography or spectrophotometry.
Sucrose, Ultra Pure structure
Sucrose, Ultra Pure structure
Product name:Sucrose, Ultra Pure
CAS No:57-50-1
MF:C12H22O11
MW:342.2965
MDL:MFCD00006626
CID:33664
PubChem ID:24899768

Sucrose, Ultra Pure Chemical and Physical Properties

Names and Identifiers

    • D(+)-Sucrose
    • sucrose, pure
    • Sucrose, protease free
    • Sucrose, Ultra Pure, Molecular Biology Grade
    • Sucrose, MB Grade (1.07654)
    • a-D-Glucopyranosyl b-D-fructofuranoside
    • D-Sucrose
    • D-(+)-Saccharose
    • D-(+)-Sucrose
    • Sucrose
    • Sucrose solution
    • SUCROSE(RG)
    • SUCROSE(RG) PrintBack
    • Sucrose(Technical)
    • SUCROSE, GR ACS
    • Sucrose, Ultra Pure
    • SUCROSE, RNASE & DNASE FREE
    • ACS
    • amerfand
    • Amerfond
    • GNE 410
    • Micr
    • Microse
    • Saccharose
    • SACCHARUM
    • Sucrose(100Mg)
    • SUGAR
    • sugar powder
    • Sugartab
    • Surose
    • α-D-Glc-(1→2)-β-D-Fru
    • alpha-D-Glucopyranosyl beta-D-fructofuranoside
    • beta-D-Fructofuranose-(2-1)-alpha-D-glucopyranoside
    • Cane sugar
    • Table sugar
    • White sugar
    • Rohrzucker
    • Sucrose, dust
    • D(+)-Saccharose
    • sacarosa
    • beta-D-Fructofuranosyl alpha-D-glucopyranoside
    • Beet sugar
    • Rock candy
    • Granulated sugar
    • Sucraloxum [INN-Latin]
    • beta-D-Fructofuranosyl-alpha-D-glucopyranoside
    • Confectioner's sugar
    • Sacharose
    • Sucrose [USAN:JAN]
    • D-Sacch
    • SimpleSyrup
    • Sucrose in water
    • D(+)-Sucrose,99%
    • MDL: MFCD00006626
    • Inchi: 1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
    • InChI Key: CZMRCDWAGMRECN-UGDNZRGBSA-N
    • SMILES: O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]1(C([H])([H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H]
    • BRN: 90825

Computed Properties

  • Exact Mass: 342.11600
  • Monoisotopic Mass: 342.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 190
  • Molecular Weight: 342.30

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5805
  • Melting Point: 185-187 °C (lit.)
  • Boiling Point: 697.1°C at 760 mmHg
  • Flash Point: 697.1 °C at 760 mmHg
  • Refractive Index: 66.5 ° (C=26, H2O)
  • PH: 5.0-7.0 (25℃, 1M in H2O)
  • Solubility: H2O: 500 mg/mL
  • Water Partition Coefficient: 1970 g/L (15 ºC)
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Hydrolyzed by dilute acids and by invertase.
  • PSA: 189.53000
  • LogP: -5.39560
  • Refractive Index: INDEX OF REFRACTION: 1.5376; SADTLER REFERENCE NUMBER: 8659 (IR, PRISM), 563 (IR, GRATING); SPECIFIC OPTICAL ROTATION: +66.37 @ 20 °C/D (WATER)
  • Odor: Characteristic caramel
  • pka: 12.7(at 25℃)
  • Sensitiveness: Sensitive to humidity
  • Merck: 8881
  • Specific Rotation: 67 º (c=26, in water 25 ºC)
  • Optical Activity: [α]20/D +66.5±1°, c = 26% in H2O
  • Solubility: It is easily soluble in water, slightly soluble in ethanol, and insoluble in organic solvents such as diethyl ether and ethyl ester.
  • Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016)

Sucrose, Ultra Pure Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H332-H335
  • Warning Statement: P261
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • FLUKA BRAND F CODES:3
  • RTECS:WN6500000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • TSCA:Yes

Sucrose, Ultra Pure Customs Data

  • HS CODE:1701991090
  • Customs Data:

    China Customs Code:

    1701991090

Sucrose, Ultra Pure Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
971624-250G
D-(+)-Sucrose, 99.9%, for biochemistry
57-50-1 99.9%
250G
¥ 132 2022-04-26
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A15583-2500g
Sucrose, 99%
57-50-1 99%
2500g
¥863.00 2023-02-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
S0111-25g
Sucrose, Ultra Pure
57-50-1 99.0%(LC)
25g
¥125.0 2022-06-10
Enamine
EN300-126630-1.0g
(2R,3R,4S,5S,6R)-2-{[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
57-50-1 95.0%
1.0g
$24.0 2025-03-21
Enamine
EN300-126630-0.05g
(2R,3R,4S,5S,6R)-2-{[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
57-50-1 95.0%
0.05g
$19.0 2025-03-21
Enamine
EN300-126630-0.25g
(2R,3R,4S,5S,6R)-2-{[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
57-50-1 95.0%
0.25g
$19.0 2025-03-21
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
S0111-25G
D-(+)-Sucrose
57-50-1 >99.0%(HPLC)
25g
¥150.00 2024-04-15
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0740110223-500g
Sucrose, Ultra Pure
57-50-1
500g
¥ 27.1 2024-07-19
Omicron Biochemicals
SUC-005-0.050g
[1-13Cfru;1-13Cglc]sucrose
57-50-1
0.050g
$425 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S818045-2.5kg
Sucrose
57-50-1 ≥99.9%;RNase,DNase Free
2.5kg
¥1,290.00 2022-08-31

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